N-(4-chlorophenyl)benzofuro[3,2-d]pyrimidin-4-amine hydrochloride

• IUPAC Name: N-(4-chlorophenyl)-[1]benzofuro[3,2-d]pyrimidin-4-amine;hydrochloride
• InChI: InChI=1S/C16H10ClN3O.ClH/c17-10-5-7-11(8-6-10)20-16-15-14(18-9-19-16)12-3-1-2-4-13(12)21-15;/h1-9H,(H,18,19,20);1H
• InChI Key: TUUMZVYBYROPHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(O2)C(=NC=N3)NC4=CC=C(C=C4)Cl.Cl
• Molecular Formula: C16H11Cl2N3O
• Molecular Weight: 332.2 g/mol
• CAS No.: 1180026-10-1

Description

N-(4-chlorophenyl)benzofuro[3,2-d]pyrimidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C16H11Cl2N3O and its molecular weight is 332.18. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has demonstrated the utility of related pyrimidinic Schiff bases in the corrosion inhibition for mild steel in hydrochloric acid, highlighting the potential of similar compounds for protective applications in the chemical industry (Ashassi-Sorkhabi, Shaabani, & Seifzadeh, 2005). Additionally, the synthesis of derivatives such as N-(3-(4-Chlorophenoxy)benzyl)-2-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine showcases the chemical versatility and the potential for further functionalization of these compounds (Bommeraa, Merugu, & Eppakayala, 2019).

Corrosion Inhibition

A study on Schiff bases related to pyrimidin-2-yl-amine derivatives has shown effective corrosion inhibition on mild steel, suggesting that N-(4-chlorophenyl)benzofuro[3,2-d]pyrimidin-4-amine hydrochloride might share similar properties and applications (Ashassi-Sorkhabi et al., 2005).

Antimicrobial and Anticancer Activities

Compounds structurally related to this compound have been synthesized and evaluated for their biological activities, including antimicrobial and anticancer properties. For example, derivatives of pyrido[2,3-d]pyrimidin-7-amine have shown promising antihypertensive activity (Bennett et al., 1981), and other related compounds have exhibited potential as antibacterial agents (Murugavel et al., 2015).

Theoretical Studies and Synthesis Methods

Further research has focused on the synthesis and characterization of related compounds, offering insights into their structural properties and potential applications in developing new materials with antibacterial, antifungal, and anticancer activities (Titi et al., 2020).